2-[1-(3,4-Dimethoxy-phenyl)-ethyl]-2H-pyrazol-3-ylamine

• IUPAC Name: 2-[1-(3,4-dimethoxyphenyl)ethyl]pyrazol-3-amine
• InChI: InChI=1S/C13H17N3O2/c1-9(16-13(14)6-7-15-16)10-4-5-11(17-2)12(8-10)18-3/h4-9H,14H2,1-3H3
• InChI Key: IXEBHRLINODWNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)OC)N2C(=CC=N2)N
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

The compound “2-[1-(3,4-Dimethoxy-phenyl)-ethyl]-2H-pyrazol-3-ylamine” is an organic compound. It belongs to the class of organic compounds known as linear 1,3-diarylpropanoids. These are organic compounds with a structure based on a C6-C3-C6 skeleton, where the two benzene rings are not linked together.

Synthesis Analysis

The synthesis of similar compounds has been discussed in various studies. For instance, a study discusses the synthesis and crystal structure of a compound with a similar structure. Another study discusses the synthesis, characterization, antioxidant, and antibacterial activities of new 2,3-dimethoxy and 3-acetoxy-2-methyl benzamides.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. For example, a study discusses the crystal structure of a compound with a similar structure. The compound crystallizes in a monoclinic space group P2 1 /a with cell parameters a = 10.9500(7)Å, b = 10.9670(7)Å, c = 11.0740(7)Å and Z = 4. The structure exhibits intermolecular hydrogen bonding of the type C-H···O.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been discussed in various studies. For instance, a study discusses the chemistry of chalcones, which are structurally one of the most diverse groups of flavonoids. Chalcone derivatives exhibit a wide range of therapeutic activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been discussed in various studies. For instance, a study discusses the properties, biosynthesis, and structural diversity of natural chalcones.

Scientific Research Applications

Corrosion Inhibition for Copper

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Biological Activity

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Cancer Diagnosis and Therapy

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Organic Synthesis

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Mechanism of Action

Target of Action

It’s structurally related to 3,4-dimethoxyphenethylamine , a compound that is an analogue of the major human neurotransmitter dopamine . Therefore, it’s plausible that this compound may interact with similar targets as dopamine in the human body.

Mode of Action

Based on its structural similarity to 3,4-dimethoxyphenethylamine , it might interact with its targets in a similar manner For instance, it might bind to dopamine receptors and modulate their activity

Pharmacokinetics

Its structural similarity to 3,4-dimethoxyphenethylamine suggests that it might have similar ADME properties For instance, it might be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine

Safety and Hazards

The safety and hazards of similar compounds have been discussed in various studies. For instance, a study discusses the safety data sheet of a compound with a similar structure.